Minoxidil-d10
Minoxidil-d10
Minoxidil-d10 contains 10 deuterium atoms on the piperidine ring. It is intended for use as an internal standard for the quantification of minoxidil (Item No. 15302) by GC- or LC-mass spectrometry. Minoxidil is a pyrimidine derivative that was originally developed as an anti-hypertensive agent and unexpectedly found to stimulate hair growth. Minoxidil directly affects arteriolar smooth muscle to decrease vascular resistance in part by opening ATP-sensitive potassium channels. It can activate cyclooxygenase 1 (AC50 = 80 μM), which is expressed in the dermal papilla of hair follicles, increasing prostaglandin E2 production in BALB/c 3T3 fibroblasts and human dermal papilla fibroblasts.
Brand Name:
Vulcanchem
CAS No.:
1020718-66-4
VCID:
VC0016729
InChI:
InChI=1S/C9H15N5O/c10-7-6-8(12-9(11)14(7)15)13-4-2-1-3-5-13/h6,11,15H,1-5,10H2/i1D2,2D2,3D2,4D2,5D2
SMILES:
C1CCN(CC1)C2=NC(=N)N(C(=C2)N)O
Molecular Formula:
C9H15N5O
Molecular Weight:
219.314
Minoxidil-d10
CAS No.: 1020718-66-4
Reference Standards
VCID: VC0016729
Molecular Formula: C9H15N5O
Molecular Weight: 219.314
| CAS No. | 1020718-66-4 |
|---|---|
| Product Name | Minoxidil-d10 |
| Molecular Formula | C9H15N5O |
| Molecular Weight | 219.314 |
| IUPAC Name | 6-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)-3-hydroxy-2-iminopyrimidin-4-amine |
| Standard InChI | InChI=1S/C9H15N5O/c10-7-6-8(12-9(11)14(7)15)13-4-2-1-3-5-13/h6,11,15H,1-5,10H2/i1D2,2D2,3D2,4D2,5D2 |
| Standard InChIKey | ZIMGGGWCDYVHOY-YXALHFAPSA-N |
| SMILES | C1CCN(CC1)C2=NC(=N)N(C(=C2)N)O |
| Appearance | Assay:≥99% deuterated forms (d1-d10)A crystalline solid |
| Description | Minoxidil-d10 contains 10 deuterium atoms on the piperidine ring. It is intended for use as an internal standard for the quantification of minoxidil (Item No. 15302) by GC- or LC-mass spectrometry. Minoxidil is a pyrimidine derivative that was originally developed as an anti-hypertensive agent and unexpectedly found to stimulate hair growth. Minoxidil directly affects arteriolar smooth muscle to decrease vascular resistance in part by opening ATP-sensitive potassium channels. It can activate cyclooxygenase 1 (AC50 = 80 μM), which is expressed in the dermal papilla of hair follicles, increasing prostaglandin E2 production in BALB/c 3T3 fibroblasts and human dermal papilla fibroblasts. |
| Synonyms | 6-(1-Piperidinyl-d10)-2,4-pyrimidinediamine 3-Oxide; 2,4-Diamino-6-(piperidino-d10)_x000B_pyrimidine 3-N-Oxide; Alopexil-d10; Alostil-d10; Loniten-d10; Lonolox-d10; Minoximen-d10; Mintop-d10; Rogaine-d10; Tricoxidil-d10; U 10858-d10; |
| PubChem Compound | 45039940 |
| Last Modified | Nov 11 2021 |
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